Cas no 114719-67-4 (3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl-)

3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl- structure
114719-67-4 structure
Product Name:3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl-
CAS No:114719-67-4
MF:C7H10OS
MW:142.218700885773
CID:130437
Update Time:2024-01-24

3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxaldehyde,2,3-dihydro-3,5-dimethyl-
    • 3-Thiophenecarboxaldehyde, 2,3-dihydro-3,5-dimethyl- (9CI)
    • 3-Thiophenecarboxaldehyde, 2,3-dihydro-3,5-dimethyl-
    • Inchi: 1S/C7H10OS/c1-6-3-7(2,4-8)5-9-6/h3-4H,5H2,1-2H3
    • InChI Key: GACXFMOHGWTWFN-UHFFFAOYSA-N
    • SMILES: C1SC(C)=CC1(C)C=O

Computed Properties

  • Exact Mass: 142.0453
  • Monoisotopic Mass: 142.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4A^2

Experimental Properties

  • PSA: 17.07
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